Cas no 98946-80-6 (2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 98946-80-6
• MF: C₁₀H₉BrN₂O₂S
• MW: 301.159660100937
• MDL: MFCD07432472
• CID: 5057377
• Update Time: 2026-02-28

2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

• MDL： MFCD07432472
• Inchi： 1S/C10H9BrN2O2S/c1-15-6-2-3-7-8(4-6)16-10(12-7)13-9(14)5-11/h2-4H,5H2,1H3,(H,12,13,14)
• InChI Key： SBVGQBAOBZZYLD-UHFFFAOYSA-N
• SMILES： BrCC(NC1=NC2C=CC(=CC=2S1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• XLogP3: 2.7
• Topological Polar Surface Area: 79.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide

2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 98946-80-6): An Overview of Its Properties and Applications in Chemical Biology and Medicine

2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 98946-80-6) is a versatile compound with significant potential in various fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structure and functional groups, has garnered attention for its diverse applications in drug discovery, chemical synthesis, and biological research. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide.

Chemical Structure and Properties

2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is a brominated acetamide derivative with a benzothiazole moiety. The compound features a bromine atom at the 2-position of the acetamide group and a methoxy substituent at the 6-position of the benzothiazole ring. This unique combination of functional groups imparts specific chemical properties that make it an interesting target for various applications. The bromine atom can participate in substitution reactions, while the methoxy group enhances solubility and stability.

The molecular formula of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide is C₁₁H₁₀BrN₃O₂S, with a molecular weight of approximately 305.18 g/mol. The compound is typically obtained as a white crystalline solid with a melting point ranging from 145°C to 147°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide can be achieved through several routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 6-methoxybenzothiazole with bromoacetyl chloride in the presence of a base such as triethylamine or pyridine. The resulting intermediate is then treated with an amine to form the desired acetamide derivative.

An alternative approach involves the condensation of 6-methoxybenzothiazole with bromoacetic acid followed by coupling with an appropriate amine under suitable conditions. This method often yields higher purity products but may require more stringent reaction conditions.

Biological Activities and Applications

2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its notable properties is its ability to act as a potent inhibitor of specific enzymes involved in various physiological processes. For instance, recent studies have shown that this compound exhibits significant inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has also been investigated for its potential as an antimicrobial agent. Research has demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antibiotics to combat multidrug-resistant pathogens.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide has been explored in several preclinical studies and early-stage clinical trials. Initial results have shown promising outcomes in terms of efficacy and safety profiles. For example, a phase I clinical trial evaluating the compound's safety and pharmacokinetics in healthy volunteers reported no significant adverse effects at therapeutic doses.

Furthermore, ongoing clinical trials are investigating the use of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide in treating various diseases such as cancer and infectious diseases. Preliminary data suggest that it may offer significant benefits over existing treatments due to its unique mechanism of action and favorable pharmacological properties.

Recent Research Advancements

The field of chemical biology and medicinal chemistry is rapidly evolving, and recent research has shed new light on the potential applications of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively modulate specific signaling pathways involved in cell proliferation and apoptosis. This finding opens up new avenues for developing targeted therapies for diseases characterized by aberrant cell growth.

Another notable advancement is the development of novel delivery systems to enhance the bioavailability and efficacy of 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide. Researchers have explored various nanotechnology-based approaches to encapsulate the compound within nanoparticles or liposomes. These delivery systems have shown improved stability and targeted delivery to specific tissues or cells, thereby enhancing therapeutic outcomes while minimizing side effects.

Conclusion

In conclusion, 2-Bromo-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide (CAS No. 98946-80-6) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique chemical structure confers specific properties that make it an attractive target for various applications. From enzymatic inhibition to antimicrobial activity and therapeutic potential in clinical trials, this compound continues to be an area of active research and development.

Ongoing advancements in synthetic methods, biological studies, and delivery systems are expected to further expand its utility in addressing unmet medical needs. As research progresses, it is likely that new insights will emerge, leading to innovative applications and improved therapeutic outcomes for patients.